Cas no 220812-09-9 ((3S,4R)-3-amino-4-hydroxy-pyrrolidin-2-one)

• Product Name: (3S,4R)-3-amino-4-hydroxy-pyrrolidin-2-one
• CAS No: 220812-09-9
• MF: C₄H₈N₂O₂
• MW: 116.12
• MDL: MFCD19216053
• CID: 5095933
• PubChem ID: 642676
• Update Time: 2026-03-02

(3S,4R)-3-amino-4-hydroxy-pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• (3S,4R)-3-amino-4-hydroxypyrrolidin-2-one
• (3S,4R)-3-amino-4-hydroxy-pyrrolidin-2-one
• PS-15847
• 2-pyrrolidinone, 3-amino-4-hydroxy-, (3S,4R)-
• C4H8N2O2
• 220812-09-9
• SCHEMBL21856847
• CS-0379045
• InChI=1/C4H8N2O2/c5-3-2(7)1-6-4(3)8/h2-3,7H,1,5H2,(H,6,8)/t2-,3+/m1/s
• AT23610

• MDL： MFCD19216053
• Inchi： 1S/C4H8N2O2/c5-3-2(7)1-6-4(3)8/h2-3,7H,1,5H2,(H,6,8)/t2-,3+/m1/s1
• InChI Key： UJKOPPMEGDPMLI-GBXIJSLDSA-N
• SMILES： N1C[C@@H](O)[C@H](N)C1=O

Computed Properties

• Exact Mass: 116.058577502g/mol
• Monoisotopic Mass: 116.058577502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 115
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.2
• Topological Polar Surface Area: 75.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (3S,4R)-3-amino-4-hydroxy-pyrrolidin-2-one

Chemical Compound CAS No 220812-09-9: (3S,4R)-3-amino-4-hydroxy-pyrrolidin-2-one

The compound with CAS No 220812-09-9, commonly referred to as (3S,4R)-3-amino-4-hydroxy-pyrrolidin-2-one, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug discovery. The molecule belongs to the class of pyrrolidinones, which are five-membered lactams with a ketone group. The stereochemistry of the compound, specifically the (3S,4R) configuration, plays a crucial role in its biological activity and functional properties.

Recent studies have highlighted the importance of (3S,4R)-3-amino-4-hydroxy-pyrrolidin-2-one in the development of neuroprotective agents. Researchers have demonstrated that this compound exhibits potent antioxidant activity, which is critical in mitigating oxidative stress—a key factor in neurodegenerative diseases such as Alzheimer's and Parkinson's. The amino and hydroxyl groups present in the molecule contribute to its ability to scavenge free radicals and reduce oxidative damage to cellular components.

Moreover, the compound has shown promising results in preclinical models of inflammation. Its anti-inflammatory properties are attributed to its ability to inhibit pro-inflammatory cytokines and modulate immune responses. This makes it a potential candidate for therapeutic interventions in conditions such as arthritis and inflammatory bowel disease.

The synthesis of (3S,4R)-3-amino-4-hydroxy-pyrrolidin-2-one involves a multi-step process that requires precise control over stereochemistry. Recent advancements in asymmetric catalysis have enabled the development of efficient methods for its enantioselective synthesis. These methods not only enhance the yield but also ensure high purity, which is essential for its use in pharmacological studies.

In terms of structural analysis, the compound's pyrrolidinone ring provides a rigid framework that facilitates interactions with biological targets. The amino group at position 3 and the hydroxyl group at position 4 are key functional groups that contribute to its bioactivity. Computational studies have revealed that these groups are critical for binding to specific receptors and enzymes, thereby influencing its pharmacokinetic properties.

Recent research has also explored the potential of (3S,4R)-3-amino-4-hydroxy-pyrrolidin-2-one as a building block for more complex molecules. Its versatility in undergoing various chemical transformations makes it an attractive starting material for drug design. For instance, modifications to the amino and hydroxyl groups have led to derivatives with enhanced solubility and bioavailability.

In conclusion, CAS No 220812-09-9 represents a valuable compound with diverse applications in medicinal chemistry. Its unique stereochemistry, functional groups, and biological activity make it a promising candidate for developing novel therapeutics. Continued research into its properties and potential derivatives will undoubtedly expand its role in drug discovery and development.